Cas no 215045-44-6 (3-Methoxypropyl 2-cyanoacetate)

• Product Name: 3-Methoxypropyl 2-cyanoacetate
• CAS No: 215045-44-6
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 253027
• PubChem ID: 54292337
• Update Time: 2025-04-19

3-Methoxypropyl 2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypropyl 2-cyanoacetate
• Acetic acid, 2-cyano-,3-methoxypropyl ester
• 3-Methoxy-1-Propylcyanoacetate
• Acetic acid,2-cyano-,3-methoxypropyl ester
• 3-Methoxypropyl cyanoacetate
• F78958
• DTXSID40710373
• 3-Methoxypropyl2-cyanoacetate
• 215045-44-6
• CS-0449579
• 2-Cyano-acetic acid 3-methoxypropyl ester
• SCHEMBL667293
• DB-331401

• Inchi： 1S/C7H11NO3/c1-10-5-2-6-11-7(9)3-4-8/h2-3,5-6H2,1H3
• InChI Key： RYJPEWKGVKSTPH-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CCCOC

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 59.32000
• LogP: 0.47978